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Information Availability Notice

The search results provide some specific data points but lack comprehensive details on solubility in various

solvents and step-by-step protocols. The information on biological activity is more readily available than

practical handling guidelines.

Chemical Properties & Handling

The table below summarizes the basic chemical information for PHA-680626.

Property Value / Description

Molecular Weight 450.56 g/mol [1]

Chemical Formula C₂₃H₂₆N₆O₂S [1]

CAS Number 398493-74-8 [1]

Storage (Powder) -20°C for 3 years [1]

Storage (Solution) -80°C for 1 year [1]
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Property Value / Description

Shipping On blue ice or at ambient temperature [1]

Stock Solution Preparation

One research article provided a method for preparing a stock solution [2]. The following diagram outlines

this workflow and subsequent dilution for cell culture experiments.

Start: PHA-680626 Powder

Prepare 10 mg/mL Stock Solution

Aliquot and Store at -20°C

Solvent: 100% DMSO

Dilute in Culture Medium

Final Working Solution Final DMSO Concentration < 0.5%

Click to download full resolution via product page

A published study prepared a 10 mg/mL stock solution by dissolving PHA-680626 in 100% DMSO [2].

This stock solution can be aliquoted and stored at -20°C. When diluting this stock for cell culture

experiments, the final concentration of DMSO in the culture medium was maintained at less than 0.5%

to minimize solvent toxicity to cells [2].
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Experimental & Biological Context

To help contextualize your experiments, the table below summarizes key inhibitory data and biological

effects reported for PHA-680626.

Assay / Model Observation / Value Citation

In Vitro Kinase IC₅₀ (Aurora-A) 99 nM [3]

In Vitro Kinase IC₅₀ (Plk1) 0.53 µM [1]

In Vitro Kinase IC₅₀ (Plk2) 0.07 µM [1]

In Vitro Kinase IC₅₀ (Plk3) 1.61 µM [1]

Anti-proliferative (CML cells) IC₅₀ range: 0.22 - 1.84 µM [2]

Primary Mechanism (Neuroblastoma) Disrupts AURKA/N-Myc protein complex [3] [4]

Key Gaps and Recommendations

The available information is insufficient regarding:

Comprehensive Solubility: No data for solvents like PBS, saline, PEG300, or ethanol.
Detailed In Vivo Formulation: While one vendor provides a calculator, no specific, pre-tested

formulation is detailed [1].
Long-Term Solution Stability: Beyond the general recommendation to store at -80°C for one year,

no stability data under various conditions is available [1].

For planning experiments, I recommend:

Consulting Compound Providers: Directly contact commercial suppliers for the most detailed and

updated solubility data and handling guides.
Literature Review: Conduct a broader search for related compounds (e.g., other 1,4,5,6-

tetrahydropyrrolo[3,4-c]pyrazoles) to infer handling properties.
Empirical Testing: Perform small-scale solubility tests in your desired buffer systems before

committing to large-scale solution preparation.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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